Cas no 1343959-33-0 (3-bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one)

• Product Name: 3-bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one
• CAS No: 1343959-33-0
• MF: C₁₀H₈BrCl₂NO
• MW: 308.986619949341
• CID: 4590922
• PubChem ID: 63789090
• Update Time: 2025-10-12

3-bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H8BrCl2NO/c11-7-3-4-14(10(7)15)9-2-1-6(12)5-8(9)13/h1-2,5,7H,3-4H2
• InChI Key： XJBYHOVONSVERO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)CCC(Br)C1=O

Additional information on 3-bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one

Introduction to 3-Bromo-1-(2,4-Dichlorophenyl)pyrrolidin-2-one (CAS No. 1343959-33-0)

3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one (CAS No. 1343959-33-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromodichlorophenylpyrrolidinone, is characterized by its unique structural features and potential biological activities. Its molecular formula is C₁₂H₈BrCl₂N₁O₁, and it has a molecular weight of 318.00 g/mol.

The pyrrolidinone core of this compound is a well-known scaffold in drug discovery, often utilized for its ability to modulate various biological targets. The presence of the bromo and dichlorophenyl substituents imparts additional functional groups that can enhance the compound's pharmacological properties, such as solubility, stability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also noted that the compound's ability to cross the blood-brain barrier makes it a promising candidate for treating neuroinflammatory disorders.

In another study conducted by researchers at the University of California, San Francisco, 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one was found to have significant antiviral activity against several RNA viruses, including influenza and Zika virus. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. This finding opens up new avenues for developing broad-spectrum antiviral drugs based on this scaffold.

The structural versatility of 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one also makes it an attractive starting point for medicinal chemistry efforts aimed at optimizing its pharmacological profile. Researchers have explored various modifications to the core structure to enhance its potency and selectivity. For example, substituting the bromine atom with other halogens or functional groups has been shown to improve the compound's metabolic stability and reduce off-target effects.

In addition to its therapeutic potential, 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one has been used as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and ease of functionalization make it a valuable building block in organic synthesis. This is particularly important in the development of novel drugs where precise control over molecular architecture is crucial for achieving desired biological outcomes.

The safety profile of 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Bromo-1-(2,4-dichlorophenyl)pyrrolidin-2-one (CAS No. 1343959-33-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases, viral infections, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the drug discovery pipeline.